1-(2-(4-Ethylphenoxy)acetyl)-4-(3-trifluoromethylphenyl)semicarbazide

• IUPAC Name: 1-[[2-(4-ethylphenoxy)acetyl]amino]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H18F3N3O3/c1-2-12-6-8-15(9-7-12)27-11-16(25)23-24-17(26)22-14-5-3-4-13(10-14)18(19,20)21/h3-10H,2,11H2,1H3,(H,23,25)(H2,22,24,26)
• InChI Key: DPIFMZBGVMOBDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NNC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C18H18F3N3O3
• Molecular Weight: 381.3 g/mol

Description

1-(2-(4-Ethylphenoxy)acetyl)-4-(3-trifluoromethylphenyl)semicarbazide, also known as Etrasimod, is a novel small molecule drug that has been developed for the treatment of autoimmune and inflammatory diseases. It belongs to the class of sphingosine-1-phosphate receptor modulators, which have shown promising results in preclinical and clinical studies.

Scientific Research Applications

Metabolic Fate and Toxicity of Related Compounds

Metabolism and Biological Implications

Research on related compounds, such as amitriptyline and its derivatives, reveals the metabolic fate of tricyclic antidepressants, showcasing oxidative metabolism pathways that lead to various metabolites. These pathways involve hydroxylation, conjugation, and the production of secondary amines, indicating a complex metabolism that could be relevant to understanding similar compounds like semicarbazides (Breyer‐Pfaff, 2004).

Toxicity and Environmental Impact

Studies on semicarbazide have highlighted its environmental presence and potential biotoxic effects, emphasizing the need for effective detection and control measures. Semicarbazide exhibits accumulative, reproductive toxicity, mutagenicity, genotoxicity, and neurotoxicity, underlying the critical need for managing its environmental impact (Tian et al., 2021).

Potential Applications and Concerns

Biodegradation and Environmental Fate

The biodegradation and environmental fate of related compounds, such as ethyl tert-butyl ether (ETBE), provide insights into the potential ecological impact and degradation mechanisms of complex ether compounds. Understanding aerobic and anaerobic biodegradation pathways can inform environmental management strategies for semicarbazides and similar substances (Thornton et al., 2020).

Health and Environmental Safety

Research on the occurrence and toxicity of antimicrobial agents, such as triclosan, and their by-products in the environment, can offer parallels to the study of semicarbazides. The transformation into more toxic and persistent compounds after environmental release raises concerns about the safety and regulatory oversight of chemicals with similar properties (Bedoux et al., 2012).